Cas no 496011-77-9 ((2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one structure
496011-77-9 structure
Product Name:(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
CAS No:496011-77-9
MF:C26H23NO5
MW:429.464527368546
CID:5789096
PubChem ID:5906373
Update Time:2025-07-11

(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • HY-146362
    • AKOS001448939
    • F1425-0063
    • SR-01000908749-1
    • 496011-77-9
    • Z57239193
    • (E)-2-(benzo[d]oxazol-2-yl)-3-(p-tolyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • AP-906/41650241
    • STK876601
    • AKOS002178443
    • 2454175-89-2
    • CS-0498476
    • SR-01000908749
    • (E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • 2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
    • 2-Propen-1-one, 2-(2-benzoxazolyl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)-
    • Inchi: 1S/C26H23NO5/c1-16-9-11-17(12-10-16)13-19(26-27-20-7-5-6-8-21(20)32-26)24(28)18-14-22(29-2)25(31-4)23(15-18)30-3/h5-15H,1-4H3/b19-13-
    • InChI Key: XGLXGSZNGFDZKV-UYRXBGFRSA-N
    • SMILES: O1C2C=CC=CC=2N=C1/C(=C\C1C=CC(C)=CC=1)/C(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 429.15762283g/mol
  • Monoisotopic Mass: 429.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Density: 1.225±0.06 g/cm3(Predicted)
  • Boiling Point: 613.5±65.0 °C(Predicted)
  • pka: 0.71±0.10(Predicted)

(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1425-0063-2μmol
(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
496011-77-9 90%+
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$57.0 2023-08-19
Life Chemicals
F1425-0063-5μmol
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Life Chemicals
F1425-0063-1mg
(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
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$54.0 2023-08-19
Life Chemicals
F1425-0063-2mg
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Life Chemicals
F1425-0063-3mg
(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
496011-77-9 90%+
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$63.0 2023-08-19
Life Chemicals
F1425-0063-4mg
(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
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Life Chemicals
F1425-0063-5mg
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